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Compound of Interest

Compound Name: 1,8-Nonadiyne

Cat. No.: B1581614 Get Quote

In-Depth Technical Guide to 1,8-Nonadiyne
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,8-nonadiyne, a versatile linear

alkyne used in organic synthesis and materials science. This document details its chemical and

physical properties, safety information, and a key experimental protocol, presented in a format

tailored for researchers and professionals in drug development.

Core Properties of 1,8-Nonadiyne
1,8-Nonadiyne is a colorless liquid at room temperature, characterized by the presence of two

terminal triple bonds. These reactive sites make it a valuable building block in various chemical

transformations.
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Property Value Source(s)

CAS Number 2396-65-8 [1][2][3]

Molecular Formula C₉H₁₂ [4]

Molecular Weight 120.19 g/mol [4]

Density 0.799 g/mL at 25 °C

Boiling Point 55-55.5 °C at 13 mmHg

Melting Point -21 °C

Refractive Index n20/D 1.449

SMILES C#CCCCCCC#C

InChI Key
DMOVPHYFYSASTC-

UHFFFAOYSA-N
[1][2][3]

Applications in Research and Development
1,8-Nonadiyne serves as a precursor in the synthesis of more complex molecules. Notably, it

is a starting reagent for the synthesis of novel acetylenic fatty acids, such as 2,6-

hexadecadiynoic acid and 2,6-nonadecadiynoic acid, which have been investigated for their

potent antifungal properties.[5] Its terminal alkyne groups also allow it to participate in "click

chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), a

powerful tool for bioconjugation and drug discovery.[6] Furthermore, it is utilized in materials

science for the functionalization of surfaces, for instance, in the one-step hydrosilylation

reaction to attach acetylene-terminated alkyl monolayers to non-oxidized crystalline silicon

surfaces.

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The following is a general protocol for a CuAAC reaction, a cornerstone of "click chemistry,"

which can be adapted for use with 1,8-nonadiyne. This reaction is highly efficient and tolerant

of a wide range of functional groups, making it ideal for creating complex molecular

architectures.
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Materials:

An azide-containing compound

1,8-Nonadiyne (or another terminal alkyne)

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

A suitable solvent (e.g., a mixture of water and a miscible organic solvent like t-butanol or

DMSO)

A copper-chelating ligand (optional, but recommended for biological applications to minimize

cytotoxicity), such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine).

Procedure:

Preparation of Reactants:

Dissolve the azide-containing compound in the chosen solvent system.

Dissolve 1,8-nonadiyne in the same solvent system. The molar ratio of azide to alkyne is

typically 1:1, though a slight excess of one reagent may be used to ensure complete

conversion of the other.

Preparation of the Catalyst Solution:

Prepare a stock solution of copper(II) sulfate.

Prepare a fresh stock solution of sodium ascorbate. Sodium ascorbate acts as a reducing

agent to generate the active Cu(I) catalyst in situ from the Cu(II) salt.

Reaction Execution:

In a reaction vessel, combine the solutions of the azide and 1,8-nonadiyne.
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Add the copper(II) sulfate solution to the reaction mixture. The final concentration of the

copper catalyst is typically in the range of 1-5 mol%.

Initiate the reaction by adding the sodium ascorbate solution. The final concentration of

sodium ascorbate is usually in slight excess relative to the copper catalyst.

If a ligand is used, it should be pre-mixed with the copper(II) sulfate before addition to the

reaction mixture.

Reaction Monitoring and Work-up:

The reaction is typically stirred at room temperature and can be monitored by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction mixture can be worked up by various methods depending

on the properties of the product. Common procedures include extraction, precipitation, or

purification by column chromatography.

Visualizing Chemical Pathways
The following diagrams illustrate key concepts related to the application of 1,8-nonadiyne.
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Caption: A generalized workflow for a copper-catalyzed azide-alkyne cycloaddition (CuAAC)

reaction.
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Caption: A simplified reaction scheme for the copper-catalyzed cycloaddition of 1,8-nonadiyne
and an azide.
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Safety and Handling
1,8-Nonadiyne is a flammable liquid and vapor. It is also known to cause skin and serious eye

irritation, and may cause respiratory irritation.[4] Appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this

chemical. All work should be conducted in a well-ventilated fume hood.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a thorough safety data sheet (SDS) and a comprehensive risk

assessment. Always consult the relevant SDS and follow established laboratory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

